[Tris(chloromethyl)silyl]benzene

• IUPAC Name: tris(chloromethyl)-phenylsilane
• InChI: InChI=1S/C9H11Cl3Si/c10-6-13(7-11,8-12)9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key: ZNOQQIXNNQZLPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Si](CCl)(CCl)CCl
• Molecular Formula: C9H11Cl3Si
• Molecular Weight: 253.6 g/mol

Description

[Tris(chloromethyl)silyl]benzene, also known as TMSB, is an organic compound with a unique chemical structure that has a wide range of applications in scientific research and industry. TMSB is a trisubstituted benzene derivative that contains three chlorine-methyl-silyl groups. It is a colorless, odorless, and volatile liquid with a boiling point of 63 °C and a melting point of -56 °C. Its unique chemical structure makes it an ideal molecule for a variety of scientific research applications, including synthesis, catalysis, and drug development.

Scientific Research Applications

[Tris(chloromethyl)silyl]benzene has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis and catalysis. It has also been used in the development of drugs, such as antifungal agents and anti-inflammatory agents. This compound has also been used as a catalyst for the synthesis of polymers and other materials.

Mechanism of Action

[Tris(chloromethyl)silyl]benzene acts as a Lewis acid and can react with a variety of substrates, including alcohols, amines, and carboxylic acids. The reaction mechanism involves the formation of a silylium ion intermediate, which then reacts with the substrate to form the desired product.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have found that this compound can induce apoptosis in a variety of cell types, including cancer cells. It has also been shown to have anti-inflammatory and antioxidant effects, and has been studied for its potential to treat a variety of diseases, including Alzheimer’s disease and Parkinson’s disease.

Advantages and Limitations for Lab Experiments

[Tris(chloromethyl)silyl]benzene has several advantages for use in lab experiments. It is a colorless, odorless, and volatile liquid, which makes it easy to handle and store. It is also relatively inexpensive and has a wide range of applications. However, it is highly reactive and can be hazardous if not handled properly.

Future Directions

[Tris(chloromethyl)silyl]benzene has a wide range of potential applications in scientific research, and there are many potential directions for future research. These include further study of its biochemical and physiological effects, as well as its potential use as a catalyst for the synthesis of polymers and other materials. Additionally, further research could be conducted on its potential use in drug development, as well as its potential to treat a variety of diseases.

Synthesis Methods

[Tris(chloromethyl)silyl]benzene can be synthesized in a variety of ways. One method involves the reaction of 1,3-dichloro-5,5-dimethylhydantoin with trimethylchlorosilane in the presence of a base, such as sodium hydroxide. This reaction produces a mixture of this compound and 1,3,5-trichloro-2,4,6-trimethylbenzene. The two compounds can then be separated by column chromatography.